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Compound of Interest

Compound Name:
tert-butyl N-(1-

cyanoethyl)carbamate

Cat. No.: B131862 Get Quote

Essential Safety and Handling Guide for Tert-
Butyl N-(1-cyanoethyl)carbamate
Disclaimer: No specific Safety Data Sheet (SDS) was located for tert-butyl N-(1-
cyanoethyl)carbamate (CAS 150036-33-8). The following guidance is synthesized from safety

data for structurally similar compounds, including other tert-butyl carbamates and nitriles. It is

imperative to handle this chemical with caution and to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling tert-butyl N-(1-
cyanoethyl)carbamate. The following procedural steps are designed to ensure safe

operational handling and disposal.

Hazard Identification and Engineering Controls
While specific toxicity data for tert-butyl N-(1-cyanoethyl)carbamate is not readily available,

compounds with carbamate and nitrile functionalities can present significant health risks.

Potential hazards include:

Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[1]
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Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[1]

Eye Contact: May cause serious eye irritation or damage.[1]

Ingestion: May be harmful if swallowed.[1]

Engineering Controls:

Always handle this compound in a well-ventilated area.

Use of a certified chemical fume hood is required for all procedures involving the handling of

this substance to minimize inhalation exposure.[2]

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory to prevent exposure through all potential routes.
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PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes and

airborne particles.

Hand Protection

Nitrile rubber gloves. Inspect

for tears or holes before each

use.

Provides a barrier against skin

contact. Contaminated gloves

should be disposed of

immediately after use in

accordance with applicable

laws and good laboratory

practices.[1]

Body Protection
A buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing and

minimizes skin exposure.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates may be necessary

for operations with a high

potential for aerosol or dust

generation, or in the event of a

ventilation failure.

Prevents inhalation of harmful

vapors or dust.

Operational and Handling Plan
Adherence to a strict operational plan is crucial for the safe handling of tert-butyl N-(1-
cyanoethyl)carbamate.

Step 1: Preparation

Before beginning any work, ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have all necessary equipment and reagents for the experiment prepared and within easy

reach inside the fume hood to minimize movement in and out of the containment area.
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Step 2: Handling

Avoid direct contact with the chemical. Use spatulas and other appropriate tools for transfer.

If the compound is a solid, be mindful of dust generation. Handle it gently to minimize the

creation of airborne particles.

Keep containers tightly closed when not in use.

Step 3: Post-Handling

Thoroughly wash hands with soap and water after handling is complete, even if gloves were

worn.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Spill Response Plan
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental contamination.

Step 1: Evacuate and Alert

Immediately alert others in the vicinity of the spill.

If the spill is large or involves a highly volatile substance, evacuate the immediate area.

Step 2: Assess and Contain

From a safe distance, assess the extent of the spill.

If safe to do so, contain the spill using an inert absorbent material such as sand, vermiculite,

or a commercial chemical absorbent.

Step 3: Clean-up
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Wearing appropriate PPE, carefully collect the absorbent material and spilled substance

using non-sparking tools.

Place the collected waste into a clearly labeled, sealed container for hazardous waste

disposal.

Step 4: Decontaminate

Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Collect all decontamination materials for disposal as hazardous waste.
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Caption: Workflow for handling a chemical spill.
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Proper disposal of tert-butyl N-(1-cyanoethyl)carbamate and any contaminated materials is

critical to prevent environmental harm and ensure regulatory compliance.

Chemical Waste: Unused or waste chemical should be collected in a designated, clearly

labeled, and sealed container for hazardous waste.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, absorbent pads, and weighing papers, must be disposed of as hazardous

waste.

Disposal Method: All waste must be disposed of through a licensed professional waste

disposal service.[1] Do not dispose of this chemical down the drain or in the regular trash.

Quantitative Data
The following data is for a structurally similar compound, tert-butyl carbamate, and should be

used as an estimate only.

Property Value

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol

Melting Point 105 - 109 °C (221 - 228.2 °F)[4]

Boiling Point No information available

Flash Point No information available

Solubility Insoluble in water[4]

Note: This data is for tert-butyl carbamate and may not accurately represent the properties of

tert-butyl N-(1-cyanoethyl)carbamate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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